Cas no 5747-82-0 (Dipyrido[1,2-c:2',1'-e]imidazol-5-ium,3,9-dimethyl-, iodide (8CI))
![Dipyrido[1,2-c:2',1'-e]imidazol-5-ium,3,9-dimethyl-, iodide (8CI) structure](https://www.kuujia.com/scimg/cas/5747-82-0x500.png)
5747-82-0 structure
Product name:Dipyrido[1,2-c:2',1'-e]imidazol-5-ium,3,9-dimethyl-, iodide (8CI)
Dipyrido[1,2-c:2',1'-e]imidazol-5-ium,3,9-dimethyl-, iodide (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Dipyrido[1,2-c:2',1'-e]imidazol-5-ium,3,9-dimethyl-, iodide (8CI)
- benzeneacetamide, N-[4-(1H-benzimidazol-2-yl)phenyl]-
- N-[4-(1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide
- SR-01000430935
- 312594-92-6
- Cambridge id 5747820
- Oprea1_001131
- F0725-0388
- N-[4-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]-2-PHENYLACETAMIDE
- CBMicro_032253
- Z30270334
- SR-01000430935-1
- AKOS001624999
- EU-0004675
- DTXSID60351242
- BIM-0032014.P001
- MixCom6_001917
- N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-phenylacetamide
- AB00095659-01
- 5747-82-0
- SCHEMBL2244921
-
- Inchi: InChI=1S/C21H17N3O/c25-20(14-15-6-2-1-3-7-15)22-17-12-10-16(11-13-17)21-23-18-8-4-5-9-19(18)24-21/h1-13H,14H2,(H,22,25)(H,23,24)
- InChI Key: ZZMBHRGBYQHDRS-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3
Computed Properties
- Exact Mass: 327.13731
- Monoisotopic Mass: 327.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 57.78
Dipyrido[1,2-c:2',1'-e]imidazol-5-ium,3,9-dimethyl-, iodide (8CI) Related Literature
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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